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Compound of Interest

Compound Name: 2-Methylpentane

Cat. No.: B3432625

These application notes provide a comprehensive guide for the safe handling and storage of 2-
methylpentane in a laboratory setting. The protocols outlined herein are designed for
researchers, scientists, and drug development professionals, emphasizing scientific integrity
and field-proven safety practices.

Introduction to 2-Methylpentane

2-Methylpentane, also known as isohexane, is a branched-chain alkane with the molecular
formula C6H14.[1] It is a colorless, volatile, and highly flammable liquid with a petroleum-like
odor.[2][3] Commonly found in petroleum distillates and industrial solvents, it is utilized in
organic synthesis and as a solvent for various applications, including rubber processing and
vegetable oil extraction.[2][4] Its high volatility and flammability necessitate stringent safety
protocols in a laboratory environment.

Physicochemical and Hazard Profile

A thorough understanding of the properties of 2-methylpentane is fundamental to its safe
handling. The following table summarizes its key physicochemical data and hazard
classifications.
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Property Value Source
Molecular Formula C6H14 [1]
Molecular Weight 86.18 g/mol [2]
Appearance Colorless liquid [1]

Odor Petroleum-like [2][5]
Boiling Point 60 to 62 °C (140 to 143 °F) [1]
Melting Point -154 °C (-245 °F) [4]
Flash Point <-29 °C (< -20 °F) [2]

Autoignition Temperature

264 °C (507 °F)

[6]

Vapor Density 3.0 (Air=1) [2]
Solubility in Water Immiscible [4]
OSHA Flammability Category Category 2 [7]

Hazard Summary: 2-methylpentane is classified as a highly flammable liquid and vapor.[8] It

can cause skin irritation and may cause drowsiness or dizziness upon inhalation.[8][9]

Aspiration into the lungs may be fatal.[8] Vapors are heavier than air and can travel to an

ignition source, leading to a flashback fire.[9][10]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are critical to minimizing exposure risks. The following

PPE is mandatory when handling 2-methylpentane:

o Eye Protection: Chemical splash goggles that meet ANSI Z.87.1 standards are required.[11]

A face shield should be worn over safety glasses when there is a risk of splashing.[11]

e Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[11]

Gloves should be inspected for any signs of degradation before use and replaced

immediately if contaminated.[11]
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» Body Protection: A flame-resistant lab coat should be worn over clothing made of natural
fibers like cotton.[11] Polyester and acrylic fabrics should be avoided.[11]

o Respiratory Protection: Handling of 2-methylpentane should be conducted in a well-
ventilated area, preferably within a chemical fume hood, to keep vapor concentrations below
permissible exposure limits.[11] If engineering controls are insufficient, a NIOSH-approved
respirator with organic vapor cartridges is necessary.[12][13]

Safe Handling Protocols

Adherence to strict handling protocols is paramount to prevent accidents and exposure.

General Handling

o Work Area: All work with 2-methylpentane should be performed in a well-ventilated area,
such as a certified chemical fume hood, to minimize inhalation exposure.[14]

« Ignition Sources: Eliminate all potential ignition sources from the work area, including open
flames, hot plates, and spark-producing equipment.[14][15] Use of non-sparking tools is
recommended.[9]

e Grounding and Bonding: To prevent the buildup of static electricity, which can ignite
flammable vapors, containers must be properly grounded and bonded during the transfer of
2-methylpentane.[14][15]

o Container Handling: Keep containers of 2-methylpentane tightly closed when not in use.[15]

The following diagram illustrates the general workflow for safely handling 2-methylpentane.
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Preparation Handling Cleanup & Storage

2-Methylpentane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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